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Compound of Interest

Compound Name: p53 Activator 12

Cat. No.: B12365203

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
p53 Activator 12, also known as compound 510B, is a potent small molecule designed to

reactivate mutant forms of the tumor suppressor protein p53.[1] In many human cancers,

mutations in the TP53 gene lead to a conformational change in the p53 protein, abrogating its

ability to bind to DNA and transactivate target genes involved in cell cycle arrest, apoptosis,

and DNA repair. p53 Activator 12 is reported to bind to mutant p53, restoring its wild-type

conformation and function, thereby re-establishing its tumor-suppressive activities.[1]

These application notes provide an overview of the research applications of p53 Activator 12
and detailed protocols for its use in cell-based assays.

Mechanism of Action
p53 is a critical tumor suppressor that is inactivated in a large percentage of human cancers

through mutation. Many of these are missense mutations within the DNA binding domain,

leading to a structurally unstable protein that is unable to perform its function as a transcription

factor. p53 Activator 12 is designed to act as a pharmacological chaperone, binding to specific
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p53 mutants (such as the Y220C hotspot mutant) and stabilizing their wild-type conformation.

This restoration of structure is intended to recover the protein's ability to bind to its consensus

DNA sequences and activate the transcription of downstream target genes, such as CDKN1A

(p21) and BAX, ultimately leading to cell cycle arrest and apoptosis in cancer cells harboring

these mutations.
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Figure 1: Proposed signaling pathway of p53 Activator 12.

Physicochemical Properties
Property Value

Formula C₂₈H₃₅F₃N₈O₂

Molecular Weight 572.63 g/mol

CAS Number 2746374-04-7

Appearance Crystalline solid

Solubility Soluble in DMSO

Handling and Storage
Store p53 Activator 12 as a solid at -20°C. For stock solutions, dissolve in anhydrous DMSO

to a concentration of 10 mM. Aliquot and store at -80°C to avoid repeated freeze-thaw cycles.

Representative Experimental Data
Note:The following data are representative examples for a mutant p53 reactivator and are

intended for illustrative purposes. Specific experimental results for p53 Activator 12 may vary.

Table 1: In Vitro Antiproliferative Activity

Cell Line p53 Status IC₅₀ (µM) - 72h

BxPC-3 p53-Y220C 0.5

TOV-112D p53-R175H 1.2

HCT116 p53-WT > 50

H1299 p53-null > 50

Table 2: Induction of Apoptosis
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Cell Line Treatment (1 µM, 48h)
% Apoptotic Cells
(Annexin V+)

BxPC-3 Vehicle (DMSO) 5.2 ± 1.1

BxPC-3 p53 Activator 12 45.8 ± 3.5

H1299 Vehicle (DMSO) 4.8 ± 0.9

H1299 p53 Activator 12 6.1 ± 1.3

Table 3: Upregulation of p53 Target Gene Expression (Fold Change vs. Vehicle)

Gene BxPC-3 (24h treatment) H1299 (24h treatment)

CDKN1A (p21) 8.5 ± 1.2 1.1 ± 0.2

BAX 6.2 ± 0.9 0.9 ± 0.1

PUMA 7.1 ± 1.0 1.3 ± 0.3

Experimental Protocols
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General Experimental Workflow for p53 Activator 12 Evaluation
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Figure 2: General workflow for evaluating p53 Activator 12.

Protocol 1: Cell Viability Assay (MTT)
This protocol is for determining the dose-dependent effect of p53 Activator 12 on the viability

of cancer cell lines.

Materials:

Cancer cell lines (e.g., with mutant p53 and wild-type/null p53 as controls)

Complete cell culture medium

96-well plates

p53 Activator 12 stock solution (10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)
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DMSO

Plate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

medium and allow them to adhere overnight.

Prepare serial dilutions of p53 Activator 12 in complete medium.

Remove the medium from the wells and add 100 µL of the diluted compound or vehicle

control (DMSO at the same final concentration).

Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀

value.

Protocol 2: Apoptosis Assay (Annexin V Staining)
This protocol quantifies the induction of apoptosis by p53 Activator 12 using flow cytometry.

Materials:

Cancer cell lines

6-well plates

p53 Activator 12

Annexin V-FITC Apoptosis Detection Kit
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Flow cytometer

Procedure:

Seed cells in 6-well plates and allow them to adhere overnight.

Treat the cells with the desired concentration of p53 Activator 12 or vehicle control for 48

hours.

Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

Wash the cells with ice-cold PBS.

Resuspend the cells in 1X Binding Buffer provided in the kit.

Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the

manufacturer's instructions.

Incubate for 15 minutes at room temperature in the dark.

Analyze the cells by flow cytometry within one hour. Quantify the percentage of early

apoptotic (Annexin V-positive, PI-negative) and late apoptotic/necrotic (Annexin V-positive,

PI-positive) cells.

Protocol 3: Western Blot Analysis
This protocol is for detecting changes in the expression of p53 and its downstream targets.

Materials:

Cancer cell lines

6-well plates

p53 Activator 12

RIPA lysis buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit
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SDS-PAGE gels and electrophoresis equipment

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies (e.g., anti-p53, anti-p21, anti-cleaved PARP, anti-β-actin)

HRP-conjugated secondary antibodies

ECL substrate and imaging system

Procedure:

Seed cells in 6-well plates and treat with p53 Activator 12 or vehicle control for the desired

time (e.g., 24 hours).

Wash cells with ice-cold PBS and lyse with RIPA buffer.

Determine the protein concentration of the lysates using a BCA assay.

Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.

Wash the membrane and detect the chemiluminescent signal using an ECL substrate and an

imaging system.

Analyze the band intensities and normalize to a loading control (e.g., β-actin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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